Cas no 2138096-49-6 (1-[2-(2-Nitrobenzenesulfonyl)-2-azabicyclo[4.2.0]octan-1-yl]methanamine)

• Product Name: 1-[2-(2-Nitrobenzenesulfonyl)-2-azabicyclo[4.2.0]octan-1-yl]methanamine
• CAS No: 2138096-49-6
• MF: C₁₄H₁₉N₃O₄S
• MW: 325.383362054825
• CID: 6273662
• PubChem ID: 165501392
• Update Time: 2025-08-04

1-[2-(2-Nitrobenzenesulfonyl)-2-azabicyclo[4.2.0]octan-1-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-nitrobenzenesulfonyl)-2-azabicyclo[4.2.0]octan-1-yl]methanamine
• 2138096-49-6
• EN300-1169819
• 1-[2-(2-Nitrobenzenesulfonyl)-2-azabicyclo[4.2.0]octan-1-yl]methanamine

• Inchi： 1S/C14H19N3O4S/c15-10-14-8-7-11(14)4-3-9-16(14)22(20,21)13-6-2-1-5-12(13)17(18)19/h1-2,5-6,11H,3-4,7-10,15H2
• InChI Key： FNDPPKSOMFBJMA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCCC2CCC12CN)(=O)=O

Computed Properties

• Exact Mass: 325.10962727g/mol
• Monoisotopic Mass: 325.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 118Ų

Additional information on 1-[2-(2-Nitrobenzenesulfonyl)-2-azabicyclo[4.2.0]octan-1-yl]methanamine

Introduction to 1-[2-(2-Nitrobenzenesulfonyl)-2-azabicyclo[4.2.0]octan-1-yl]methanamine (CAS No: 2138096-49-6)

The compound 1-[2-(2-Nitrobenzenesulfonyl)-2-azabicyclo[4.2.0]octan-1-yl]methanamine, identified by the CAS registry number 2138096-49-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic amines, which are known for their unique structural properties and versatile reactivity. The presence of the nitrobenzenesulfonyl group introduces additional functionality, making this compound a valuable substrate for further chemical transformations.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes. These methods not only enhance the efficiency of production but also contribute to the sustainability of chemical manufacturing. The structural integrity of 1-[2-(2-Nitrobenzenesulfonyl)-2-azabicyclo[4.2.0]octan-1-yl]methanamine has been validated through rigorous spectroscopic analyses, including NMR and mass spectrometry, ensuring its purity and identity.

In terms of applications, this compound exhibits promising properties in the field of drug discovery. Its bicyclic structure provides a rigid framework that can be exploited for designing bioactive molecules with specific pharmacokinetic profiles. Additionally, the nitro group within the molecule can act as a reactive site for further functionalization, enabling the creation of derivatives with enhanced biological activity.

The synthesis of 1-[2-(2-Nitrobenzenesulfonyl)-2-azabicyclo[4.2.0]octan-1-yl]methanamine involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the bicyclic core through ring-closing reactions and subsequent functionalization with the nitrobenzenesulfonyl group. The stereochemical outcome of these reactions is critical, as it determines the compound's biological activity and selectivity.

From a pharmacological perspective, this compound has shown potential in inhibiting certain enzyme activities, making it a candidate for further exploration in therapeutic development. Ongoing research is focused on optimizing its bioavailability and minimizing potential side effects through structural modifications.

In conclusion, 1-[2-(2-Nitrobenzenesulfonyl)-2-azabicyclo[4.2.0]octan-1-yl]methanamine (CAS No: 2138096-49-6) represents a significant advancement in organic chemistry, offering new possibilities for drug design and chemical innovation.